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Compound of Interest

Compound Name: 2-Fluoro-5-nitrotoluene

Cat. No.: B1294961 Get Quote

Essential Safety and Handling Guide for 2-Fluoro-5-
nitrotoluene
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-Fluoro-5-nitrotoluene. Adherence to these guidelines is critical

for ensuring laboratory safety and minimizing risk.

Hazard Identification and Classification
2-Fluoro-5-nitrotoluene is a hazardous substance requiring careful handling. The following

table summarizes its hazard classifications.[1][2]

Hazard Classification Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Signal Word: Warning[3]

Hazard Statements:[1][4]

Harmful if swallowed, in contact with skin, or if inhaled.[1]

Causes skin irritation.[1][4]

Causes serious eye irritation.[1][4]

May cause respiratory irritation.[1][4]

Physical and Chemical Properties[1]
Property Value

Physical State Solid

Appearance Yellow

Melting Point 36 - 41 °C / 96.8 - 105.8 °F

Boiling Point 99.3 - 100 °C / 210.7 - 211.1 °F @ 13 mmHg

Flash Point 105 °C / 221 °F

Molecular Formula C7H6FNO2

Molecular Weight 155.13

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling 2-Fluoro-5-nitrotoluene is essential to minimize exposure

and ensure safety.
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Safe Handling Workflow for 2-Fluoro-5-nitrotoluene

1. Preparation Phase

2. Handling Phase

3. Post-Handling Phase

Designate & Prepare Work Area
(Chemical Fume Hood)

Assemble All Required PPE

Gather Handling & Spill Materials

Don Full PPE

Handle 2-Fluoro-5-nitrotoluene
(Avoid dust inhalation, skin/eye contact)

Decontaminate Equipment & Surfaces

Segregate & Dispose of Waste

Doff PPE Correctly

Wash Hands Thoroughly
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Emergency First Aid for 2-Fluoro-5-nitrotoluene Exposure

Inhalation Skin Contact Eye Contact Ingestion

Exposure Occurs

Move to Fresh Air

Inhalation

Immediately wash off with soap and plenty of water

Skin Contact

Rinse immediately with plenty of water for at least 15 minutes

Eye Contact

Do NOT induce vomiting

Ingestion

If not breathing, give artificial respiration

Get Medical Attention

Remove all contaminated clothing

Get Medical Attention

Remove contact lenses, if present

Get Medical Attention

Rinse mouth with water

Get Medical Attention Immediately

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-Fluoro-5-
nitrotoluene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1294961#personal-protective-equipment-for-
handling-2-fluoro-5-nitrotoluene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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